Dimethyl 2-(4-phenoxyphenyl)malonate

• Molecular Formula: C17H16O5
• Molecular Weight: 300.30 g/mol
• IUPAC Name: dimethyl 2-(4-phenoxyphenyl)propanedioate
• InChI: InChI=1S/C17H16O5/c1-20-16(18)15(17(19)21-2)12-8-10-14(11-9-12)22-13-6-4-3-5-7-13/h3-11,15H,1-2H3
• InChI Key: DAOQIZDCGBISPO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)OC2=CC=CC=C2)C(=O)OC

Description

Dimethyl 2-(4-phenoxyphenyl)malonate is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (1.02 g of 60% NaH in mineral oil washed with hexanes, 0.61 g, 25.6 mmol) in dry THF (30 mL) was added methyl (4-phenoxyphenyl)acetate (2.7 g, 11.1 mmol ) in dry THF (10 mL). The resulting mixture was stirred at room temperature for 30 minutes and then dimethylcarbonate (4.0 g, 3.75 mL, 44.4 mmol) was added . The reaction mixture was heated to reflux overnight and then cooled to room temperature, quenched with 1N HCl (60 mL), and extracted with ether (2×100 mL). The combined organic extracts were washed with water, then brine, dried (Na2SO4), concentrated, and purified using HPLC (porasil) eluted with 15% EtOAc/hexanes to give 2.56 g of dimethyl 2-(4-phenoxyphenyl)malonate as a white solid: 1H NMR (200 mHz, CDCl3) δ 7.39-6.92 (9H, m), 4.65 (1H, s), 3.75 (6H, s).